Cas no 1219352-44-9 (1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide)

• Product Name: 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide
• CAS No: 1219352-44-9
• MF: C₁₄H₁₆N₄O₃S₂
• MW: 352.431839942932
• CID: 6444688
• Update Time: 2025-06-11

1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide
• 1-methylsulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C14H16N4O3S2/c1-23(20,21)18-7-3-5-12(18)13(19)17-14-16-11(9-22-14)10-4-2-6-15-8-10/h2,4,6,8-9,12H,3,5,7H2,1H3,(H,16,17,19)
• InChI Key： KASLMVXQLXNOCK-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC1C(NC1=NC(C2=CC=CN=C2)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide

Recent Advances in the Study of 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide (CAS: 1219352-44-9)

The compound 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide (CAS: 1219352-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide, with particular emphasis on improving its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced computational modeling techniques to predict its binding affinity to target proteins, followed by experimental validation using X-ray crystallography and surface plasmon resonance (SPR) assays. These efforts have revealed that the compound exhibits high selectivity and potency against specific enzymatic targets involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, it has been shown to inhibit the activity of certain kinases implicated in tumor growth and metastasis, making it a promising candidate for anticancer therapy. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it effectively reduced cytokine production and immune cell activation. These findings underscore the compound's potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide as a clinical drug. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Current research is also investigating the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 1-methanesulfonyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties offer multiple avenues for therapeutic development, though further studies are required to fully realize its clinical potential. This brief highlights the importance of continued investment in the exploration of this compound and its derivatives, which may lead to breakthroughs in the treatment of various diseases.